Cas no 22661-19-4 (benzyl[(Z)-4-pyridinylmethylidene]ammoniumolate)

• Product Name: benzyl[(Z)-4-pyridinylmethylidene]ammoniumolate
• CAS No: 22661-19-4
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 2859536
• Update Time: 2023-08-10

benzyl[(Z)-4-pyridinylmethylidene]ammoniumolate Chemical and Physical Properties

Names and Identifiers

• benzyl[(Z)-4-pyridinylmethylidene]ammoniumolate
• N-benzyl-1-pyridin-4-ylmethanimine oxide
• (Z)-benzyl(oxido)[(pyridin-4-yl)methylidene]azanium

• Inchi： 1S/C13H12N2O/c16-15(10-12-4-2-1-3-5-12)11-13-6-8-14-9-7-13/h1-9,11H,10H2/b15-11-
• InChI Key： UKGWHZWAAZBIJH-PTNGSMBKSA-N
• SMILES： [O-]/[N+](=C\C1C=CN=CC=1)/CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6